Cas no 2137538-81-7 (2-Quinolinecarboxylic acid, 4-methyl-6-(methylthio)-)

• Product Name: 2-Quinolinecarboxylic acid, 4-methyl-6-(methylthio)-
• CAS No: 2137538-81-7
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 5287429
• Update Time: 2025-10-28

2-Quinolinecarboxylic acid, 4-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 4-methyl-6-(methylthio)-

• Inchi： 1S/C12H11NO2S/c1-7-5-11(12(14)15)13-10-4-3-8(16-2)6-9(7)10/h3-6H,1-2H3,(H,14,15)
• InChI Key： RBURVBSZCXPTBL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(SC)=CC=2)C(C)=CC=1C(O)=O

Additional information on 2-Quinolinecarboxylic acid, 4-methyl-6-(methylthio)-

Comprehensive Overview of 2-Quinolinecarboxylic acid, 4-methyl-6-(methylthio)- (CAS No. 2137538-81-7)

2-Quinolinecarboxylic acid, 4-methyl-6-(methylthio)- (CAS No. 2137538-81-7) is a specialized organic compound belonging to the quinoline family, which has garnered significant attention in pharmaceutical and agrochemical research. The compound's unique structure, featuring a methylthio group at the 6-position and a methyl group at the 4-position of the quinoline ring, contributes to its distinct chemical properties and potential applications. Researchers are increasingly exploring its role as a building block in the synthesis of bioactive molecules, particularly in drug discovery and material science.

In recent years, the demand for quinoline derivatives has surged due to their versatility in medicinal chemistry. 2-Quinolinecarboxylic acid, 4-methyl-6-(methylthio)- is no exception, as its structural motifs are often associated with antimicrobial, anti-inflammatory, and anticancer activities. This aligns with the growing interest in small-molecule therapeutics and targeted drug delivery systems, which are hot topics in the pharmaceutical industry. The compound's methylthio functional group, in particular, is known to enhance lipophilicity, potentially improving membrane permeability—a critical factor in drug design.

From an industrial perspective, CAS No. 2137538-81-7 is also being investigated for its potential applications in crop protection and agrochemical formulations. The methylthio moiety can act as a bioisostere for other sulfur-containing groups, making it a valuable intermediate in the development of novel pesticides or herbicides. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for environmentally friendly alternatives to traditional agrochemicals.

The synthesis of 2-Quinolinecarboxylic acid, 4-methyl-6-(methylthio)- typically involves multi-step organic reactions, including cyclization and functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yield and efficiency. These methods resonate with the broader trend of green chemistry, where researchers aim to minimize waste and reduce energy consumption—a priority for both academic and industrial labs.

Analytical characterization of CAS No. 2137538-81-7 often employs techniques like NMR spectroscopy, mass spectrometry, and HPLC to confirm purity and structural integrity. Such rigorous quality control is essential for applications in high-value pharmaceuticals and specialty chemicals, where even minor impurities can significantly impact performance. This underscores the compound's relevance in precision chemistry, a field gaining traction due to advancements in AI-driven molecular design and automated synthesis platforms.

In summary, 2-Quinolinecarboxylic acid, 4-methyl-6-(methylthio)- represents a promising candidate for diverse applications, from drug development to agrochemical innovation. Its structural features and adaptable chemistry make it a valuable asset in modern research, aligning with contemporary trends such as sustainable synthesis, targeted therapy, and material optimization. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.